Cas no 1261560-31-9 (3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261560-31-9
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18322427
• CID: 2761252
• PubChem ID: 53228252
• Update Time: 2025-09-25

3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(trifluoromethoxy)-
• 3-METHYL-4-(4-TRIFLUOROMETHOXYPHENYL)BENZOICACID
• DTXSID50691785
• BS-20093
• 1261560-31-9
• SCHEMBL19133367
• 2-METHYL-4'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• AKOS025294234
• MFCD18322427
• 2-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18322427
• Inchi： 1S/C15H11F3O3/c1-9-8-11(14(19)20)4-7-13(9)10-2-5-12(6-3-10)21-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： CCLFYAGZIUYKHS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1C)(F)F

Computed Properties

• Exact Mass: 296.06602869Da
• Monoisotopic Mass: 296.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų